Cas no 106946-74-1 (Boc-Isoleucinol)

• Product Name: Boc-Isoleucinol
• CAS No: 106946-74-1
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• MDL: MFCD00235929
• CID: 62655
• PubChem ID: 24884465
• Update Time: 2024-11-03

Boc-Isoleucinol Chemical and Physical Properties

Names and Identifiers

• N-Boc-L-isoleucinol
• Boc-Isoleucinol
• Boc-L-isoleucinol
• N-t-BOC-L-Isoleucinol
• Boc-(2S,3S)-2-amino-3-methyl-1-pentanol
• N-Boc-(2S)-Amino-(3S)-methyl-1-pentanol
• N-(tert-Butoxycarbonyl)-L-isoleucinol
• N-Boc-(2S,3S)-(-)-2-Amino-3-methyl-1-pentanol
• H-Thr(tBu)-OMe∙HCl
• tert-butyl N-[(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
• tert-Butyl N-[(2S,3R)-1-hydroxy-3-methylpentan-2-yl]carbamate
• BOC-LLE-OL
• BOC-ILE-OL
• Boc-L-Ile-OL
• BOC-L-isoleuinol
• N-Boc-L-isolucinole
• N-Boc-(2S,3S)-(−
• tert-Butyl ((2S,3S)-1-hydroxy-3-methylpentan-2-yl)carbamate
• tert-Butyl [(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
• PubChem15801
• KSC494M6D
• BPLDQMXXYMKQPW-DTWKUNHWSA-N
• N-(t-butoxycarbonyl)-L-isoleucinol
• FC1227
• FCH40
• A801542
• MFCD00235929
• EN300-4769852
• tert-Butyl((2S,3S)-1-hydroxy-3-methylpentan-2-yl)carbamate
• CS-W014810
• AC-31984
• DTXSID00557802
• AKOS015998829
• N-Boc-(2S,3S)-(-)-2-amino-3-methyl-1-pentanol, 96%
• tert-butyl N-[(1S,2S)-1-(hydroxymethyl)-2-methyl-butyl]carbamate;N-Boc-L-isoleucinol
• n-boc-(2s,3s)-2-amino-3-methyl-1-pentanol
• SCHEMBL7295817
• N-(tert.-butyloxycarbonyl)-L-isoleucinol
• tert-butyl (2S,3S)-1-hydroxy-3-methylpentan-2-ylcarbamate
• 106946-74-1
• AKOS005259796
• AS-17737
• (S)-N-(tert-butoxycarbonyl)-isoleucinol

• MDL： MFCD00235929
• Inchi： 1S/C11H23NO3/c1-6-8(2)9(7-13)12-10(14)15-11(3,4)5/h8-9,13H,6-7H2,1-5H3,(H,12,14)/t8-,9+/m0/s1
• InChI Key： BPLDQMXXYMKQPW-DTWKUNHWSA-N
• SMILES： O(C(N[C@H](CO)[C@@H](C)CC)=O)C(C)(C)C
• BRN： 3604099

Computed Properties

• Exact Mass: 217.16800
• Monoisotopic Mass: 217.167794
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2

Experimental Properties

• Color/Form: No data available
• Density: 0.9840
• Melting Point: No data available
• Boiling Point: 121-126 °C/0.6 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.455
• PSA: 58.56000
• LogP: 2.30900
• Solubility: Insoluble in water

Boc-Isoleucinol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• Hazardous Material Identification：
• Safety Term：S45
• Risk Phrases：R25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether